Cas no 1806280-85-2 (Methyl 2-cyano-6-methoxy-3-methylbenzoate)

• Product Name: Methyl 2-cyano-6-methoxy-3-methylbenzoate
• CAS No: 1806280-85-2
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4951586
• Update Time: 2025-06-20

Methyl 2-cyano-6-methoxy-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-methoxy-3-methylbenzoate

• Inchi： 1S/C11H11NO3/c1-7-4-5-9(14-2)10(8(7)6-12)11(13)15-3/h4-5H,1-3H3
• InChI Key： SAZWRYZCWWDFMC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C)C(C#N)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-6-methoxy-3-methylbenzoate

Methyl 2-cyano-6-methoxy-3-methylbenzoate (CAS No. 1806280-85-2): A Comprehensive Overview

Methyl 2-cyano-6-methoxy-3-methylbenzoate, identified by its CAS number 1806280-85-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its distinct structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The structural motif of Methyl 2-cyano-6-methoxy-3-methylbenzoate consists of a benzoate core substituted with a cyano group at the 2-position, a methoxy group at the 6-position, and a methyl group at the 3-position. This specific arrangement of functional groups imparts unique chemical properties that make it a valuable candidate for further investigation. The presence of the cyano group enhances electrophilic character, while the methoxy and methyl groups contribute to steric and electronic effects that influence reactivity and binding interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoate derivatives. Studies have demonstrated that modifications in the benzoate scaffold can lead to compounds with diverse biological activities. The cyano group, in particular, has been shown to enhance binding affinity to certain biological targets, making it a crucial moiety in drug design. The methoxy and methyl groups further modulate the electronic distribution and steric environment, allowing for fine-tuning of pharmacokinetic properties.

Recent research has highlighted the role of Methyl 2-cyano-6-methoxy-3-methylbenzoate as a versatile intermediate in the synthesis of more complex molecules. Its ability to serve as a precursor for various pharmacologically active compounds has made it a subject of extensive synthetic studies. Researchers have leveraged its structural features to develop novel methodologies for constructing heterocyclic frameworks, which are prevalent in many therapeutic agents.

The benzoate core is particularly noteworthy due to its prevalence in natural products and pharmaceuticals. Compounds containing this moiety often exhibit desirable properties such as good solubility, metabolic stability, and favorable pharmacokinetic profiles. The cyano group further enhances these properties by contributing to hydrogen bonding interactions and improving binding affinity to biological targets. This combination of features makes Methyl 2-cyano-6-methoxy-3-methylbenzoate an attractive scaffold for drug discovery efforts.

One of the most compelling aspects of this compound is its potential application in the development of novel antimicrobial agents. The structural features of Methyl 2-cyano-6-methoxy-3-methylbenzoate suggest that it may interact with bacterial enzymes or cellular components, disrupting essential metabolic pathways. Preliminary studies have indicated promising activity against certain resistant strains of bacteria, underscoring its therapeutic potential.

In addition to its antimicrobial properties, there is growing evidence suggesting that derivatives of this compound may have applications in managing inflammatory conditions. The methoxy group, known for its anti-inflammatory effects, plays a crucial role in modulating immune responses. By targeting specific inflammatory pathways, compounds based on this scaffold could offer new treatment options for chronic inflammatory diseases.

The synthetic accessibility of Methyl 2-cyano-6-methoxy-3-methylbenzoate is another factor contributing to its significance. Its straightforward synthesis from readily available starting materials makes it an ideal candidate for large-scale production and further derivatization. This accessibility allows researchers to rapidly explore its pharmacological potential without significant synthetic hurdles.

The compound's stability under various conditions also enhances its utility in research and industrial applications. Its resistance to degradation ensures consistent performance in both laboratory settings and commercial formulations. This stability is particularly important for pharmaceuticals, where maintaining efficacy over time is critical.

Future research directions may focus on optimizing the synthesis of Methyl 2-cyano-6-methoxy-3-methylbenzoate and exploring its derivatives for new therapeutic applications. Advances in computational chemistry and high-throughput screening techniques could accelerate the discovery process by identifying promising analogs with enhanced biological activity.

In conclusion, Methyl 2-cyano-6-methoxy-3-methylbenzoate (CAS No. 1806280-85-2) represents a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutic agents.